[(3S,8S,9S,10R,13S,14S,17R)-10,13-Dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] tetradecanoate

• CAS No.: 1989-52-2
• Product Name: [(3S,8S,9S,10R,13S,14S,17R)-10,13-Dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] tetradecanoate
• Molecular Formula: C41H72O2
• Molecular Weight: 597 g/mol
• IUPAC Name: [(3S,8S,9S,10R,13S,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] tetradecanoate
• Standard InChI: InChI=1S/C41H72O2/c1-7-8-9-10-11-12-13-14-15-16-17-21-39(42)43-34-26-28-40(5)33(30-34)22-23-35-37-25-24-36(32(4)20-18-19-31(2)3)41(37,6)29-27-38(35)40/h22,31-32,34-38H,7-21,23-30H2,1-6H3/t32-,34+,35+,36-,37+,38+,40+,41+/m1/s1
• Standard InChIKey: SJDMTGSQPOFVLR-WDYKRWKJSA-N
• Isomeric SMILES: CCCCCCCCCCCCCC(=O)O[C@H]1CC[C@@]2([C@H]3CC[C@@]4([C@H]([C@@H]3CC=C2C1)CC[C@@H]4[C@H](C)CCCC(C)C)C)C
• SMILES: CCCCCCCCCCCCCC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C
• Canonical SMILES: CCCCCCCCCCCCCC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C
• Physical Description: Solid
• Description: Cholesteryl myristate is a cholesterol ester obtained by the formal condensation of the hydroxy group of cholesterol with the carboxy group of myristic acid. It has a role as a mouse metabolite.; 14:0 Cholesteryl ester, also known as cholesteryl myristate or 1-myristoyl-cholesterol, belongs to the class of organic compounds known as cholesteryl esters. Cholesteryl esters are compounds containing an esterified cholestane moiety. Thus, 14:0 cholesteryl ester is considered to be a sterol lipid molecule. 14:0 Cholesteryl ester is considered to be a practically insoluble (in water) and relatively neutral molecule. 14:0 Cholesteryl ester has been found in human hepatic tissue tissue, and has also been detected in multiple biofluids, such as blood and urine. Within the cell, 14:0 cholesteryl ester is primarily located in the membrane (predicted from logP) and cytoplasm. 14:0 Cholesteryl ester exists in all eukaryotes, ranging from yeast to humans.
• Synonyms: cholesteryl myristate
• PubChem Compound: 12649377
• Last Modified: Dec 23 2021